Cas no 2229425-77-6 (4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid)

4,4-Difluoro-3-(pyrimidin-4-yl)butanoic acid is a fluorinated pyrimidine derivative with potential applications in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoro-substituted butanoic acid chain and a pyrimidine ring, offers versatility as a synthetic intermediate. The compound’s fluorine atoms enhance metabolic stability and binding affinity, making it valuable for drug discovery and development.
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid structure
2229425-77-6 structure
Product Name:4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid
CAS No:2229425-77-6
MF:C8H8F2N2O2
MW:202.158128738403
CID:5854418
PubChem ID:165751636
Update Time:2025-06-17

4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid
    • EN300-1971726
    • 2229425-77-6
    • Inchi: 1S/C8H8F2N2O2/c9-8(10)5(3-7(13)14)6-1-2-11-4-12-6/h1-2,4-5,8H,3H2,(H,13,14)
    • InChI Key: BYGDGAQNGMOKBY-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CN=CN=1)CC(=O)O)F

Computed Properties

  • Exact Mass: 202.05538383g/mol
  • Monoisotopic Mass: 202.05538383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 63.1Ų

4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1971726-0.05g
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid
2229425-77-6
0.05g
$1152.0 2023-09-16
Enamine
EN300-1971726-0.1g
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid
2229425-77-6
0.1g
$1207.0 2023-09-16
Enamine
EN300-1971726-0.25g
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid
2229425-77-6
0.25g
$1262.0 2023-09-16
Enamine
EN300-1971726-0.5g
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid
2229425-77-6
0.5g
$1316.0 2023-09-16
Enamine
EN300-1971726-1.0g
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid
2229425-77-6
1g
$1371.0 2023-05-31
Enamine
EN300-1971726-2.5g
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid
2229425-77-6
2.5g
$2688.0 2023-09-16
Enamine
EN300-1971726-5.0g
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid
2229425-77-6
5g
$3977.0 2023-05-31
Enamine
EN300-1971726-10.0g
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid
2229425-77-6
10g
$5897.0 2023-05-31
Enamine
EN300-1971726-1g
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid
2229425-77-6
1g
$1371.0 2023-09-16
Enamine
EN300-1971726-5g
4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid
2229425-77-6
5g
$3977.0 2023-09-16

Additional information on 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid

Introduction to 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid (CAS No: 2229425-77-6)

4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid, identified by the CAS number 2229425-77-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of both fluoro and pyrimidine functional groups, which are known for their enhanced metabolic stability and bioavailability. The unique structural features of this compound make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid consists of a butanoic acid backbone substituted with two fluorine atoms at the 4-position and a pyrimidine ring at the 3-position. This arrangement not only imparts specific electronic and steric properties but also opens up possibilities for diverse chemical modifications. The fluoro substituents, in particular, are well-documented for their ability to modulate the pharmacokinetic properties of drug candidates, including their solubility, lipophilicity, and metabolic clearance.

In recent years, there has been a surge in research focused on the development of fluorinated compounds for pharmaceutical applications. The incorporation of fluorine atoms into drug molecules has been shown to improve their pharmacological profiles significantly. For instance, fluoroalkyl groups can enhance binding affinity to biological targets, while also providing resistance to enzymatic degradation. This has led to the exploration of various fluorinated derivatives as potential drug candidates across multiple therapeutic areas.

4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid has been studied in the context of its potential role as an intermediate in the synthesis of more complex pharmacophores. The pyrimidine moiety is a common scaffold in medicinal chemistry, frequently found in nucleoside analogs and kinase inhibitors. Its presence in this compound suggests that it could serve as a building block for designing molecules with targeted biological activities. Specifically, the pyrimidine ring can interact with specific amino acid residues in protein targets, leading to modulatory effects on cellular processes.

One of the most compelling aspects of 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid is its potential application in oncology research. Fluorinated pyrimidine derivatives have been extensively investigated for their antitumor properties. The structural motif shared by this compound resembles several known antineoplastic agents, which have demonstrated efficacy in preclinical studies. Researchers are particularly interested in how the fluoro substituents influence the compound's interactions with enzymes such as thymidylate synthase, which is crucial for DNA synthesis and repair in cancer cells.

The synthesis of 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid presents unique challenges due to the necessity of introducing fluorine atoms at specific positions while maintaining regioselectivity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In addition to its pharmaceutical potential, 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid has shown promise in materials science research. The combination of fluoro and pyrimidine groups can impart desirable properties to polymers and coatings, such as increased thermal stability and chemical resistance. These characteristics make it an attractive candidate for developing advanced materials with specialized functionalities.

The latest research trends indicate that 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid could play a significant role in addressing emerging therapeutic challenges. For example, studies have explored its potential as a scaffold for developing inhibitors targeting resistant strains of pathogens. The unique structural features allow for fine-tuning of binding interactions with biological targets, which is essential for overcoming drug resistance mechanisms.

Furthermore, computational modeling and virtual screening techniques have been utilized to identify novel derivatives of 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid with enhanced pharmacological properties. These approaches leverage artificial intelligence and machine learning algorithms to predict binding affinities and metabolic stability, accelerating the drug discovery process. Such computational tools are indispensable in modern medicinal chemistry for designing molecules with optimized therapeutic profiles.

The industrial production of 4,4-difluoro-3-(pyrimidin-4-yl)butanoic acid requires careful optimization to ensure scalability while maintaining cost-effectiveness. Process chemists are focusing on green chemistry principles to develop sustainable synthetic routes that minimize waste and energy consumption. These efforts align with global initiatives aimed at promoting environmentally responsible manufacturing practices.

In conclusion, 4 , 4 - difluoro - 3 - ( pyrimidin - 4 - yl ) butanoic acid ( CAS No : 2229425 - 77 - 6 ) represents a versatile and promising compound with applications spanning pharmaceuticals and materials science . Its unique structural features , particularly the presence of fluoro and pyrimidine moieties , make it an attractive candidate for further investigation . As research continues to uncover new therapeutic possibilities , this compound is poised to contribute significantly to advancements in drug discovery and material innovation .

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.